Cas no 1361577-22-1 (5,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile)

• Product Name: 5,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile
• CAS No: 1361577-22-1
• MF: C₁₄H₇Cl₄N
• MW: 331.024079561234
• CID: 4995609
• Update Time: 2025-06-09

5,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile

• Inchi： 1S/C14H7Cl4N/c15-9-2-1-8(5-6-19)11(7-9)10-3-4-12(16)14(18)13(10)17/h1-4,7H,5H2
• InChI Key： DGRNQBOWDNKJEY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C=CC=1CC#N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 5.7
• Topological Polar Surface Area: 23.8

Additional information on 5,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile

Comprehensive Overview of 5,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile (CAS No. 1361577-22-1)

5,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile (CAS No. 1361577-22-1) is a chlorinated biphenyl derivative with significant applications in chemical research and industrial processes. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been extensively studied due to their unique chemical properties and environmental impact. The presence of four chlorine atoms and an acetonitrile group in its structure makes it a valuable intermediate in organic synthesis, particularly in the development of advanced materials and specialty chemicals.

In recent years, the demand for chlorinated biphenyl derivatives has surged, driven by their utility in pharmaceuticals, agrochemicals, and electronic materials. Researchers are particularly interested in 5,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile due to its potential role in green chemistry initiatives. As sustainability becomes a global priority, this compound is being explored for its compatibility with eco-friendly synthesis methods, such as catalytic reduction and solvent-free reactions. Its stability and reactivity also make it a candidate for high-performance polymer applications.

The analytical characterization of CAS No. 1361577-22-1 involves advanced techniques like gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These methods are critical for ensuring purity and identifying potential impurities, which is essential for industries requiring high-grade chemical intermediates. Additionally, the compound's structure-activity relationship (SAR) is a topic of ongoing research, particularly in the context of molecular design for functional materials.

From an environmental perspective, the degradation pathways of 5,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile are under scrutiny. Scientists are investigating microbial and photolytic degradation to assess its persistence in ecosystems. This aligns with the growing public interest in biodegradable chemicals and environmental safety. Regulatory frameworks such as REACH and TSCA also emphasize the need for thorough toxicity and ecotoxicity studies, which further underscores the importance of this compound in regulatory science.

In the pharmaceutical sector, CAS No. 1361577-22-1 is explored for its potential as a building block in drug discovery. Its chlorinated aromatic core is a common motif in bioactive molecules, making it a versatile scaffold for medicinal chemistry. Recent studies have highlighted its relevance in the synthesis of antimicrobial agents and enzyme inhibitors, addressing the urgent need for novel therapeutics amid rising antibiotic resistance.

The industrial applications of 5,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile extend to the electronics industry, where it is used in the production of liquid crystals and semiconductor materials. Its ability to modify electronic properties makes it a candidate for next-generation optoelectronic devices. This aligns with the tech industry's focus on miniaturization and energy efficiency, which are dominant trends in consumer electronics.

For researchers and manufacturers, sourcing high-quality 5,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile is critical. Suppliers must adhere to stringent quality control standards, including batch-to-batch consistency and compliance with international safety guidelines. The compound's storage conditions and handling protocols are also key considerations, as improper management can affect its stability and performance in downstream applications.

In summary, 5,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile (CAS No. 1361577-22-1) is a multifaceted compound with broad relevance in research and industry. Its unique chemical properties, combined with growing interest in sustainable chemistry and advanced materials, position it as a compound of significant scientific and commercial value. Ongoing studies will likely uncover further applications, solidifying its role in the future of chemical innovation.